Cas no 13118-04-2 (1,2-Phenylene-bis-maleimide)

1,2-Phenylene-bis-maleimide Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1,1'-(1,2-phenylene)bis-
• 1,2-Phenylene-bis-ma
• N,N'-(1,2-Phenylene)bismaleimide
• 1,2-Dimaleimidobenzene
• 1,2-Phenylene-bis-maleimide
• 1-[2-(2,5-dioxopyrrol-1-yl)phenyl]pyrrole-2,5-dione
• Equorin
• 1,2-PDM
• NSC 13693
• O-PHENYLENE DIMALEIMIDE
• 1,2-Phenylene dimaleimide
• n,n’-2-phenylenedimaleimide
• N,N'-O-PHENYLENEDIMALEIMIDE
• 1,2-Phenylenebismaleinimide
• 1H-Pyrrole-2,5-dione, 1,1'-(1,2-phenylene)bis-
• 1,1'-(1,2-Phenylene)bis[1H-pyrrole-2,5-dione]
• 1-[2-(2,5-dioxo-1-pyrrolyl)phenyl]pyrrole-2,5-dione
• N,N'-(o-Phenylene)dimaleimide
• SMSF0004624
• N,N'-1,2-Phenylenedimaleimide
• FT-0606478
• UNII-W46FEU5446
• J-005950
• DTXSID00156935
• CHEMBL1734763
• CB09845
• 1,1'-benzene-1,2-diylbis(1H-pyrrole-2,5-dione)
• N,N'-o-(1,2-Phenylene)dimaleimide
• N,N'-(o-Phenylene)dimaleimide, 99%
• Q27292281
• MFCD00005503
• 1,1'-(1,2-Phenylene)bis-1H-pyrrole-2,5-dione
• NSC13693
• BIM-0014160.P001
• EU-0041685
• 13118-04-2
• 1-[2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• EINECS 236-046-5
• 1,1'-(1,2-phenylene)bis(1h-pyrrole-2,5-dione)
• SCHEMBL121404
• W46FEU5446
• 1-[2-[2,5-bis(oxidanylidene)pyrrol-1-yl]phenyl]pyrrole-2,5-dione
• InChI=1/C14H8N2O4/c17-11-5-6-12(18)15(11)9-3-1-2-4-10(9)16-13(19)7-8-14(16)20/h1-8H
• BDBM83271
• CBMicro_014126
• NS00024150
• MLS002638335
• SMR001547821
• cid_83156
• HMS3087I24
• CCG-18442
• NSC-13693
• AKOS001660002
• 1-(2-maleimidophenyl)-3-pyrroline-2,5-quinone
• N,N'-ortho-phenylenedimaleimide
• N,N'-2-Phenylenedimaleimide
• UFFVWIGGYXLXPC-UHFFFAOYSA-
• n,n-o-phenylenedimaleimide
• 1,2-phenylene dimaleimide
• o-Phenylene dimaleimide
• EQUORIN
• DB-042010
• N,N'-o-Phenylenedimaleimide
• G85019
• STK246923
• N,N''-O-Phenylenedimaleimide
• 1,2-DIMALEIMIDOBENZENE
• 1,2-PHENYLENE-BIS-MALEIMIDE
• +Expand

• MDL： MFCD00005503
• InChIKey： UFFVWIGGYXLXPC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H8N2O4/c17-11-5-6-12(18)15(11)9-3-1-2-4-10(9)16-13(19)7-8-14(16)20/h1-8H
• SMILES： C1=CC(=C(C=C1)N2C(=O)C=CC2=O)N3C(=O)C=CC3=O

Computed Properties

• Exact Mass: 268.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.048
• Heavy Atom Count: 20
• Complexity: 478
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• LogP: 0.67540
• PSA: 74.76000
• Refractive Index: 1.5910 (estimate)
• Boiling Point: 411.39°C (rough estimate)
• Melting Point: 245-247 °C (dec.) (lit.)
• Flash Point: 223.7°C
• Color/Form: Light yellow crystals.
• Solubility: Not determined
• Density: 1.3140 (rough estimate)